N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide

• IUPAC Name: N-[2,2,2-trichloro-1-(pyridin-2-ylamino)ethyl]benzamide
• InChI: InChI=1S/C14H12Cl3N3O/c15-14(16,17)13(19-11-8-4-5-9-18-11)20-12(21)10-6-2-1-3-7-10/h1-9,13H,(H,18,19)(H,20,21)
• InChI Key: PZMOFOSHQAISFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(C(Cl)(Cl)Cl)NC2=CC=CC=N2
• Molecular Formula: C14H12Cl3N3O
• Molecular Weight: 344.6 g/mol

Description

N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide, also known as TPA023, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamides and has been found to exhibit anxiolytic and sedative effects in animal models.

Mechanism of Action

The mechanism of action of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide involves its binding to the α2 and α3 subunits of the GABA-A receptor. This binding enhances the effects of GABA, which leads to an increase in inhibitory neurotransmission and a decrease in neuronal excitability. This ultimately results in the anxiolytic and sedative effects observed in animal models.
Biochemical and Physiological Effects
N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide has been found to exhibit anxiolytic and sedative effects in animal models. It has also been found to enhance the effects of GABA, leading to an increase in inhibitory neurotransmission and a decrease in neuronal excitability. In addition, N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide has been found to have a low potential for abuse and dependence, making it a safer alternative to other anxiolytic and sedative agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide is its specificity for the α2 and α3 subunits of the GABA-A receptor, which reduces the potential for off-target effects. However, one of the limitations of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the research of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide. One potential direction is to investigate its potential therapeutic applications in other neurological disorders such as epilepsy and schizophrenia. Another direction is to develop more water-soluble analogs of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide to improve its administration in lab experiments. Furthermore, the development of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide as a therapeutic agent for use in humans requires further investigation to determine its safety and efficacy.

Synthesis Methods

The synthesis of N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide involves the reaction of 2-chloroethylamine hydrochloride with 2-pyridinecarboxaldehyde to form N-(2-pyridinylmethyl)-2-chloroethylamine. This intermediate is then treated with 2,2,2-trichloro-N-(chlorocarbonyl)-acetamide to form N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide. The overall yield of this synthesis method is approximately 40%.

Scientific Research Applications

N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as anxiety, depression, and sleep disorders. It has been found to exhibit anxiolytic and sedative effects in animal models, making it a promising candidate for the treatment of anxiety disorders. N-[2,2,2-trichloro-1-(2-pyridinylamino)ethyl]benzamide has also been found to enhance the effects of GABA, an inhibitory neurotransmitter, which further supports its potential as an anxiolytic and sedative agent.